Cas no 497088-67-2 (1H-Pyrazol-3-amine, 4-(phenylmethyl)-)

1H-Pyrazol-3-amine, 4-(phenylmethyl)- structure
497088-67-2 structure
Product Name:1H-Pyrazol-3-amine, 4-(phenylmethyl)-
CAS No:497088-67-2
MF:C10H11N3
MW:173.214441537857
CID:1538804
PubChem ID:15285458
Update Time:2025-04-21

1H-Pyrazol-3-amine, 4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 4-(phenylmethyl)-
    • SCHEMBL3501919
    • IZKVWWZIDAEJAY-UHFFFAOYSA-N
    • A1-10400
    • 497088-67-2
    • 4-benzyl-1H-pyrazol-5-amine
    • SCHEMBL13516287
    • AKOS006345004
    • Inchi: 1S/C10H11N3/c11-10-9(7-12-13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H3,11,12,13)
    • InChI Key: IZKVWWZIDAEJAY-UHFFFAOYSA-N
    • SMILES: N1C(=C(C=N1)CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 173.09543
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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